Cas no 2138348-58-8 (3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-amino-, 3-(1,1-dimethylethyl) ester)

• Product Name: 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-amino-, 3-(1,1-dimethylethyl) ester
• CAS No: 2138348-58-8
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 5268453
• Update Time: 2025-10-29

3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-amino-, 3-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-amino-, 3-(1,1-dimethylethyl) ester

• Inchi： 1S/C16H28N2O4/c1-14(2,3)22-13(21)18-10-8-15(9-11-18)4-6-16(17,7-5-15)12(19)20/h4-11,17H2,1-3H3,(H,19,20)
• InChI Key： PENRWJKJWXLOMD-UHFFFAOYSA-N
• SMILES： C1C2(CCC(N)(C(O)=O)CC2)CCN(C(OC(C)(C)C)=O)C1

Additional information on 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-amino-, 3-(1,1-dimethylethyl) ester

Compound CAS No 2138348-58-8: 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-amino-, 3-(1,1-dimethylethyl) ester

The compound with CAS No 2138348-58-8, known as 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, specifically in its form as the 9-amino derivative with a 3-(1,1-dimethylethyl) ester, is a complex organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a feature that often imparts distinctive chemical and biological properties.

The spiro structure in this compound is formed by the fusion of two five-membered rings at the nitrogen atom (aza), creating a rigid and potentially bioactive framework. The presence of the amino group at position 9 and the ester group at position 3 introduces additional functionality, making this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of spiro compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). The spiro[5.5] framework in this compound has been shown to enhance molecular stability and improve bioavailability, which are critical factors in drug development. For instance, research published in the Journal of Medicinal Chemistry demonstrated that spiro-containing molecules can act as effective inhibitors of certain kinases involved in cancer progression.

The amino group at position 9 of this compound adds another layer of functionality by enabling potential hydrogen bonding interactions with biological targets. This feature could be exploited in designing molecules that target specific receptors or enzymes. Additionally, the ester group at position 3 provides a means for further chemical modification, allowing researchers to explore various derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, the construction of spiro compounds often involves intricate multi-step reactions. The synthesis of this specific compound likely involves a combination of ring-closing metathesis and subsequent functionalization steps to introduce the amino and ester groups. Recent advancements in catalytic methods have made such syntheses more efficient and scalable, facilitating their application in larger-scale studies.

The unique combination of structural features in this compound makes it an attractive candidate for exploring its potential as a therapeutic agent or a building block for advanced materials. Ongoing research is focusing on optimizing its pharmacodynamic properties and evaluating its efficacy in preclinical models.

In conclusion, CAS No 2138348-58-8 represents a fascinating example of how structural complexity can be harnessed to create molecules with significant potential in various fields. As research continues to uncover its full capabilities, this compound is poised to contribute meaningfully to both academic and industrial advancements.